Cas no 51369-13-2 (1-[3-(diethylamino)propyl]-2,5-dimethylpiperidin-4-yl 3,4,5-trimethoxybenzoate bis(2,3-dihydroxybutanedioate) (salt))

• Product name: 1-[3-(diethylamino)propyl]-2,5-dimethylpiperidin-4-yl 3,4,5-trimethoxybenzoate bis(2,3-dihydroxybutanedioate) (salt)
• CAS No: 51369-13-2
• MF: C₃₂H₅₂N₂O₁₇
• MW: 736.758491516113
• CID: 1571392
• PubChem ID: 3039930

1-[3-(diethylamino)propyl]-2,5-dimethylpiperidin-4-yl 3,4,5-trimethoxybenzoate bis(2,3-dihydroxybutanedioate) (salt) Chemical and Physical Properties

Names and Identifiers

• 1-[3-(diethylamino)propyl]-2,5-dimethylpiperidin-4-yl 3,4,5-trimethoxybenzoate bis(2,3-dihydroxybutanedioate) (salt)
• [1-[3-(diethylamino)propyl]-2,5-dimethylpiperidin-4-yl] 3,4,5-trimethoxybenzoate,(2R,3R)-2,3-dihydroxybutanedioic acid
• 51369-13-2
• DTXSID80965668
• D-1-(3-(Diethylamino)propyl)-2,5-dimethyl-4-piperidinol 3,4,5-trimethoxybenzoate ditartrate
• 4-Piperidinol, 1-(3-(diethylamino)propyl)-2,5-dimethyl-, 3,4,5-trimethoxybenzoate, ditartrate, (D)-
• 2,3-Dihydroxybutanedioic acid--1-[3-(diethylamino)propyl]-2,5-dimethylpiperidin-4-yl 3,4,5-trimethoxybenzoate (2/1)

• Inchi： InChI=1S/C24H40N2O5.2C4H6O6/c1-8-25(9-2)11-10-12-26-16-17(3)20(13-18(26)4)31-24(27)19-14-21(28-5)23(30-7)22(15-19)29-6;2*5-1(3(7)8)2(6)4(9)10/h14-15,17-18,20H,8-13,16H2,1-7H3;2*1-2,5-6H,(H,7,8)(H,9,10)/t;2*1-,2-/m.11/s1
• InChI Key： JKAFTVCRPUOLET-WBPXWQEISA-N
• SMILES： CCN(CC)CCCN1CC(C(CC1C)OC(=O)C2=CC(=C(C(=C2)OC)OC)OC)C.C(C(C(=O)O)O)(C(=O)O)O.C(C(C(=O)O)O)(C(=O)O)O

Computed Properties

• Exact Mass: 736.32659819g/mol
• Monoisotopic Mass: 736.32659819g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 19
• Heavy Atom Count: 51
• Rotatable Bond Count: 18
• Complexity: 650
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 291Ų